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Compound of Interest

Compound Name:
2-bromo-N-

(cyclohexylmethyl)acetamide

CAS No.: 895244-78-7

Cat. No.: B1375154

Get Quote

Executive Summary & Chemical Profile
2-bromo-N-(cyclohexylmethyl)acetamide is an

-haloacetamide, a class of chemicals characterized by a highly electrophilic carbon-halogen
bond adjacent to a carbonyl group.[1] Unlike generic organic waste, this compound functions
as a potent alkylating agent.[1]

In a biological context, the electrophilic

-carbon can irreversibly alkylate DNA or protein residues (specifically cysteine thiols and
histidine imidazoles), leading to cytotoxicity or sensitization.[1] Therefore, disposal protocols
must prioritize nucleophilic deactivation or high-temperature destruction to prevent
environmental persistence or downstream biological harm.[1]
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Property Specification Operational Implication

Functional Class -Haloacetamide
Potent Electrophile (Alkylating

Agent)

Physical State Solid (typically)
Dust inhalation risk; requires

particular spill management.[2]

Lipophilicity High (Cyclohexyl group)

Enhanced skin absorption

compared to simple

acetamides.

Reactivity Reacts with Nucleophiles
Can be chemically quenched

(see Section 3).

Primary Hazard Skin/Eye Irritant, Sensitizer
Do not dispose of in general

trash.[1][3]

Waste Stream Classification
Regulatory compliance requires accurate characterization. As this specific compound is not

listed on the EPA "P" or "U" lists (RCRA), it defaults to a characteristic waste or a "Not

Otherwise Specified" (N.O.S.)[1] classification based on its toxicity profile.[4]

Recommended Waste Codes (US RCRA / EU CLP)
Primary Stream: Halogenated Organic Waste.[5]

US RCRA Code:D003 (Reactive) is possible if highly unstable, but typically falls under

Hazardous Waste, Solid, N.O.S. for lab-scale disposal.[1]

Segregation: Must be kept separate from strong bases (exothermic polymerization/hydrolysis

risk) and oxidizers.

Protocol: Chemical Deactivation (Quenching)
Use this protocol for cleaning spills, deactivating glassware residues, or pre-treating small

quantities before disposal.[1] Do not use this for bulk waste unless authorized by your facility's

safety officer.
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The Principle: We utilize the chemical's electrophilicity against itself. By introducing a "soft"

nucleophile (Sodium Thiosulfate), we displace the Bromine atom, converting the toxic alkyl

bromide into a benign Bunte salt (water-soluble thiosulfate ester).[1]

The "Thiosulfate Quench" Procedure[1]
Reagents:

Sodium Thiosulfate (

), 10% aqueous solution.

Sodium Bicarbonate (

), solid or saturated solution (to maintain pH).

Step-by-Step:

Preparation: Dissolve the residue or spill in a minimal amount of acetone or ethanol (if not

already in solution).

Activation: Add the 10% Sodium Thiosulfate solution (Excess: ~20 molar equivalents relative

to the bromide).

Buffering: Add Sodium Bicarbonate to ensure the solution remains slightly alkaline (pH 8-9).

Rationale: Prevents the decomposition of thiosulfate into sulfur dioxide.

Reaction Time: Stir or let stand for 24 hours. The solution should turn from a potential irritant

to a water-soluble salt mixture.

Verification: Check pH. If acidic, neutralize.[1][6]

Final Disposal: The resulting mixture is now a non-alkylating aqueous waste (high COD).

Dispose of via the Aqueous Chemical Waste stream (do not pour down the drain without

EHS approval).

Deactivation Mechanism
The following diagram illustrates the transition from Toxic Electrophile to Benign Salt:
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Figure 1: Nucleophilic substitution mechanism converting the alkylating bromide into a stable

thiosulfate ester.

Operational Disposal Workflow
For standard laboratory operations, follow this decision logic to ensure compliance and safety.
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Waste Generation
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Figure 2: Decision tree for segregating and packaging waste based on physical state.

Emergency Spill Response
Scenario: A 5g container of solid 2-bromo-N-(cyclohexylmethyl)acetamide drops and

shatters.

Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved), safety

goggles, and a lab coat.[1] If powder is airborne, use an N95 or P100 respirator.[1]
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Containment: Cover the spill gently with vermiculite or spill pads to prevent dust dispersion.

Do not dry sweep.[3]

Deactivation (In-Situ):

Wet the spill area slightly with the Sodium Thiosulfate solution (described in Section 3) to

suppress dust and initiate quenching.

Cleanup: Scoop the wet slurry into a hazardous waste container.

Surface Decontamination: Wipe the surface 3 times with a soap/water solution, followed by

an ethanol wipe.

Disposal: Label the waste container as "Debris contaminated with Halogenated Amides."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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